1-(thiophene-2-carbonyl)-N-(3,3,5-trimethylcyclohexyl)azetidine-3-carboxamide

• IUPAC Name: 1-(thiophene-2-carbonyl)-N-(3,3,5-trimethylcyclohexyl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H26N2O2S/c1-12-7-14(9-18(2,3)8-12)19-16(21)13-10-20(11-13)17(22)15-5-4-6-23-15/h4-6,12-14H,7-11H2,1-3H3,(H,19,21)
• InChI Key: NSVNGPMJUHKVDI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)(C)C)NC(=O)C2CN(C2)C(=O)C3=CC=CS3
• Molecular Formula: C18H26N2O2S
• Molecular Weight: 334.5 g/mol

Description

1-(Thiophene-2-carbonyl)-N-(3,3,5-trimethylcyclohexyl)azetidine-3-carboxamide, or TMC-azetidine-3-carboxamide, is a novel small molecule that has been studied for its potential applications in the field of synthetic organic chemistry. TMC-azetidine-3-carboxamide is a thiophene-based compound that has been shown to have a range of interesting properties, including its ability to act as a nucleophile and its ability to form stable complexes with transition metals. As such, it has been investigated for its potential use in the synthesis of various organic compounds, as well as its potential applications in the field of medicinal chemistry.

Mechanism of Action

TMC-azetidine-3-carboxamide has been shown to act as a nucleophile, meaning that it is capable of forming covalent bonds with other molecules. Specifically, it is able to form covalent bonds with the electrophilic centers of other molecules, such as carbonyl groups, amines, and sulfonamides. Furthermore, it has also been shown to form stable complexes with transition metals, such as cobalt, nickel, and zinc.
Biochemical and Physiological Effects
The biochemical and physiological effects of TMC-azetidine-3-carboxamide are not yet fully understood. However, it has been shown to have some potential applications in the field of medicinal chemistry, as it has been shown to be a useful ligand for the synthesis of various drugs. Furthermore, it has also been studied for its potential use in the synthesis of various organic compounds, as well as its potential applications in the field of synthetic organic chemistry.

Advantages and Limitations for Lab Experiments

TMC-azetidine-3-carboxamide has several advantages for use in laboratory experiments. First, it is a commercially available compound, meaning that it is relatively easy to obtain. Second, it is a relatively small molecule, meaning that it is easy to manipulate and handle. Third, it is a versatile reagent, meaning that it can be used in a variety of different reactions. Finally, it is a relatively stable compound, meaning that it is not easily degraded by heat or light.
However, there are also some limitations to its use in laboratory experiments. First, it is a relatively expensive compound, meaning that it may not be cost-effective for use in large-scale experiments. Second, it is a relatively reactive compound, meaning that it may react with other compounds in the reaction mixture. Third, it is a relatively toxic compound, meaning that it should be handled with care.

Future Directions

There are several potential future directions for the study of TMC-azetidine-3-carboxamide. First, further research could be conducted to better understand its biochemical and physiological effects. Second, further research could be conducted to explore its potential applications in the field of medicinal chemistry. Third, further research could be conducted to explore its potential applications in the field of synthetic organic chemistry. Fourth, further research could be conducted to explore its potential applications in the field of materials science. Fifth, further research could be conducted to explore its potential applications in the field of catalysis. Finally, further research could be conducted to explore its potential applications in the field of drug delivery.

Synthesis Methods

TMC-azetidine-3-carboxamide can be synthesized from commercially available thiophene-2-carbonyl chloride and 3,3,5-trimethylcyclohexylazetidine-3-carboxylic acid in a two-step process. First, the thiophene-2-carbonyl chloride is reacted with the 3,3,5-trimethylcyclohexylazetidine-3-carboxylic acid to form a thiophene-2-carbonyl-3,3,5-trimethylcyclohexylazetidine-3-carboxamide intermediate. This intermediate is then reacted with a base, such as sodium hydroxide, to form the desired TMC-azetidine-3-carboxamide.

Scientific Research Applications

TMC-azetidine-3-carboxamide has been investigated for its potential applications in the field of synthetic organic chemistry. It has been shown to be a useful reagent for the synthesis of various organic compounds, including heterocyclic compounds, peptides, and polymers. In addition, it has been used as a building block for the synthesis of various other compounds, such as amines, alcohols, and carboxylic acids. Furthermore, it has also been studied for its potential use in medicinal chemistry, as it has been shown to be a useful ligand for the synthesis of various drugs.